Cas no 6121-60-4 ((4alpha,11xi)-4-hydroxy-12,13-epoxytrichothec-9-ene-3,15-diyl diacetate)

• Product Name: (4alpha,11xi)-4-hydroxy-12,13-epoxytrichothec-9-ene-3,15-diyl diacetate
• CAS No: 6121-60-4
• MF: C₁₉H₂₆O₇
• MW: 366.405546665192
• CID: 954153
• PubChem ID: 91809628
• Update Time: 2025-04-19

(4alpha,11xi)-4-hydroxy-12,13-epoxytrichothec-9-ene-3,15-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (4alpha,11xi)-4-hydroxy-12,13-epoxytrichothec-9-ene-3,15-diyl diacetate
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 3,15-diacetate, (3.α.,4.β.)-
• Anguidine deriv 3,15-diacetoxyscirpene-4-ol
• IAQ013A6PR
• 6121-60-4
• Scirpenol 3,15-diacetate
• (3alpha,4beta)-3,15-Diacetoxyscirpene-4-ol
• NSC 301462
• UNII-IAQ013A6PR
• NSC-301462
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 3,15-diacetate, (3alpha,4beta)-

• Inchi： 1S/C19H26O7/c1-10-5-6-18(8-23-11(2)20)13(7-10)26-16-14(25-12(3)21)15(22)17(18,4)19(16)9-24-19/h7,13-16,22H,5-6,8-9H2,1-4H3/t13-,14-,15-,16-,17-,18-,19+/m1/s1
• InChI Key： ZPPOOYJPNZHNBT-NMAPUUFXSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)CCC(C)=C[C@H]2O1)O)OC(C)=O

Computed Properties

• Exact Mass: 366.16785316g/mol
• Monoisotopic Mass: 366.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes